Cas no 105802-53-7 (Estra-4,9-dien-3-one,17-hydroxy-2-methyl-, (2b,17b)- (9CI))

• Product Name: Estra-4,9-dien-3-one,17-hydroxy-2-methyl-, (2b,17b)- (9CI)
• CAS No: 105802-53-7
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 203795
• PubChem ID: 129115
• Update Time: 2025-04-19

Estra-4,9-dien-3-one,17-hydroxy-2-methyl-, (2b,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-4,9-dien-3-one,17-hydroxy-2-methyl-, (2b,17b)- (9CI)
• 2-methylestra-4,9-dien-3-one-17-ol
• (2beta,17beta)-17-hydroxy-2-methylestra-4,9-dien-3-one
• MEDOO
• 105802-53-7
• (2S,8S,13S,14S,17S)-17-hydroxy-2,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 17-Hydroxy-2-methylestra-4,9-dien-3-one
• DTXSID60909747

• Inchi： 1S/C19H26O2/c1-11-9-15-12(10-17(11)20)3-4-14-13(15)7-8-19(2)16(14)5-6-18(19)21/h10-11,14,16,18,21H,3-9H2,1-2H3/t11-,14+,16-,18-,19-/m0/s1
• InChI Key： KAGBQXKUBZNZQX-UNSFVYSISA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4=CC([C@@H](C)CC4=C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 286.19338
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids